Cas no 1805480-70-9 (4-Bromo-3-(chloromethyl)-2-fluoropyridine)

• Product Name: 4-Bromo-3-(chloromethyl)-2-fluoropyridine
• CAS No: 1805480-70-9
• MF: C₆H₄BrClFN
• MW: 224.45806312561
• CID: 4803319
• Update Time: 2025-10-29

4-Bromo-3-(chloromethyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(chloromethyl)-2-fluoropyridine
• 4-Bromo-3-chloromethyl-2-fluoropyridine

• Inchi： 1S/C6H4BrClFN/c7-5-1-2-10-6(9)4(5)3-8/h1-2H,3H2
• InChI Key： JUKOVJWCUHLNIE-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C=1CCl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromo-3-(chloromethyl)-2-fluoropyridine

Recent Advances in the Application of 4-Bromo-3-(chloromethyl)-2-fluoropyridine (CAS: 1805480-70-9) in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-3-(chloromethyl)-2-fluoropyridine (CAS: 1805480-70-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This heterocyclic compound, characterized by its bromo, chloromethyl, and fluoro substituents, serves as a valuable building block for the synthesis of more complex molecules, particularly in the development of kinase inhibitors and other biologically active agents. Recent studies have explored its utility in medicinal chemistry, highlighting its role in the construction of targeted therapies for various diseases.

One of the key areas of research involving 4-Bromo-3-(chloromethyl)-2-fluoropyridine focuses on its use as an intermediate in the synthesis of small-molecule inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its application in the development of selective kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The study reported that the compound's unique substitution pattern allows for efficient functionalization, enabling the introduction of diverse pharmacophores to enhance binding affinity and selectivity.

Another notable advancement is the compound's role in the design of covalent inhibitors. Researchers have leveraged the reactive chloromethyl group to create irreversible inhibitors that form stable bonds with target proteins, offering prolonged therapeutic effects. A recent preprint on bioRxiv detailed the use of 4-Bromo-3-(chloromethyl)-2-fluoropyridine in the synthesis of covalent EGFR inhibitors, showcasing its potential in overcoming drug resistance in non-small cell lung cancer. The study emphasized the compound's ability to introduce strategic modifications that improve drug efficacy and reduce off-target effects.

Beyond its applications in drug discovery, 4-Bromo-3-(chloromethyl)-2-fluoropyridine has also been investigated for its utility in chemical biology probes. A 2024 publication in ACS Chemical Biology described its incorporation into activity-based probes for studying enzyme mechanisms. The bromo and chloromethyl groups were utilized to attach fluorescent tags and affinity handles, enabling the visualization and isolation of target enzymes in complex biological systems. This approach provides valuable insights into enzyme function and facilitates the identification of novel drug targets.

In conclusion, 4-Bromo-3-(chloromethyl)-2-fluoropyridine (CAS: 1805480-70-9) continues to be a pivotal compound in chemical biology and pharmaceutical research. Its multifaceted reactivity and adaptability make it an indispensable tool for synthesizing biologically active molecules and probing biological systems. Ongoing research is expected to further expand its applications, particularly in the development of next-generation therapeutics and diagnostic tools. Future studies may explore its potential in emerging areas such as targeted protein degradation and PROTAC development, solidifying its role in advancing biomedical science.